Cas no 850563-45-0 (2-Fluoro-3-methoxybenzoyl Chloride)

• Product Name: 2-Fluoro-3-methoxybenzoyl Chloride
• CAS No: 850563-45-0
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD08277634
• CID: 721174
• PubChem ID: 26986330
• Update Time: 2025-06-22

2-Fluoro-3-methoxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-fluoro-3-methoxy-
• 2-FLUORO-3-METHOXYBENZOYL CHLORIDE
• 2-fluoranyl-3-methoxy-benzoyl chloride
• Benzoyl chloride,2-fluoro-3-methoxy
• PC9296
• 2-Fluoro-3-methoxybenzoyl Chloride

• MDL： MFCD08277634
• Inchi： 1S/C8H6ClFO2/c1-12-6-4-2-3-5(7(6)10)8(9)11/h2-4H,1H3
• InChI Key： ZMPICCMPENQNFS-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1F)OC)=O

Computed Properties

• Exact Mass: 188.00400
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 49-51
• Boiling Point: 133/12mm
• PSA: 26.30000
• LogP: 2.21330
• Sensitiveness: Moisture Sensitive/Lachrymatory

2-Fluoro-3-methoxybenzoyl Chloride Security Information

• Hazard Statement： Corrosive/Lachrymatory/Moisture Sensitive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Fluoro-3-methoxybenzoyl Chloride

Recent Advances in the Application of 2-Fluoro-3-methoxybenzoyl Chloride (CAS: 850563-45-0) in Chemical Biology and Pharmaceutical Research

2-Fluoro-3-methoxybenzoyl Chloride (CAS: 850563-45-0) has emerged as a critical intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceuticals and chemical probes. Recent studies highlight its utility in the construction of fluorinated aromatic compounds, which are increasingly important in drug design due to their enhanced metabolic stability and binding affinity. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

One of the most significant advancements involves the use of 2-Fluoro-3-methoxybenzoyl Chloride in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in the development of selective FGFR (Fibroblast Growth Factor Receptor) inhibitors, which show promise in treating various cancers. The fluorine atom at the 2-position and the methoxy group at the 3-position were found to be crucial for optimizing binding interactions with the target enzyme, leading to improved potency and selectivity.

In addition to its pharmaceutical applications, this compound has been employed in chemical biology as a versatile building block for fluorescent probes. Researchers have utilized its reactive acyl chloride group to conjugate with amine-containing fluorophores, enabling the tracking of biological processes in real-time. A recent publication in ACS Chemical Biology detailed its use in developing a probe for monitoring protease activity in live cells, showcasing its potential in diagnostic and therapeutic research.

The synthetic routes to 2-Fluoro-3-methoxybenzoyl Chloride have also seen refinements. A 2024 report in Organic Process Research & Development described an optimized, scalable procedure that minimizes byproduct formation and enhances yield. This advancement is particularly relevant for industrial-scale production, ensuring a reliable supply for ongoing research and drug development efforts.

Despite its promising applications, challenges remain in handling this compound due to its moisture sensitivity and reactivity. Recent safety studies emphasize the need for stringent storage conditions and handling protocols to prevent degradation and ensure reproducibility in experimental outcomes. These findings were highlighted in a 2023 review in Chemical Health & Safety, which provided updated guidelines for researchers working with reactive acyl chlorides.

In conclusion, 2-Fluoro-3-methoxybenzoyl Chloride (CAS: 850563-45-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable the development of potent bioactive molecules, while ongoing methodological improvements enhance its accessibility and utility. Future research is expected to explore its applications in additional therapeutic areas and further optimize its synthetic protocols.